3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11FN4S
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-6-(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11FN4S/c1-10-4-2-6-12(8-10)15-20-21-14(18-19-16(21)22-15)11-5-3-7-13(17)9-11/h2-9H,1H3
• InChI Key: VSPZBJQYSAHLFL-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F

Description

3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as FMT, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs. 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to bind to and activate the GABA-A receptor, which is a target for many anxiolytic and sedative drugs.
Biochemical and Physiological Effects:
3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibits the growth of cancer cells and fungi by inducing apoptosis and disrupting cell cycle progression. In vivo studies have shown that 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of neurological disorders. 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments, including its high potency, selectivity, and stability. 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is also readily available and relatively easy to synthesize. However, 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as a therapeutic agent for neurological disorders, particularly Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as a luminescent material for OLEDs and as a building block for the synthesis of novel polymers. Additionally, more studies are needed to fully understand the mechanism of action of 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and to determine its safety and toxicity in humans.

Synthesis Methods

The synthesis of 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-aminophenyl-6-bromo-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole with 3-fluoroaniline and 3-methylphenylboronic acid in the presence of a palladium catalyst. The reaction is carried out under an inert atmosphere and in the presence of a base, such as potassium carbonate. The resulting product is purified by column chromatography, yielding 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a white crystalline solid.

Scientific Research Applications

3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit promising anticancer, antifungal, and antimicrobial activities. In pharmacology, 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been investigated for its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease. In materials science, 3-(3-Fluorophenyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential as a luminescent material for organic light-emitting diodes (OLEDs) and as a building block for the synthesis of novel polymers.